Cas no 139499-35-7 (Isoxazolo[2,3-a]azepine-2-carbonitrile, octahydro-, cis-)

• Product Name: Isoxazolo[2,3-a]azepine-2-carbonitrile, octahydro-, cis-
• CAS No: 139499-35-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1272708
• Update Time: 2024-08-04

Isoxazolo[2,3-a]azepine-2-carbonitrile, octahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[2,3-a]azepine-2-carbonitrile, octahydro-, cis-
• Isoxazolo[2,3-a]azepine-2-carbonitrile, octahydro-, cis- (9CI)

• Inchi： 1S/C9H14N2O/c10-7-9-6-8-4-2-1-3-5-11(8)12-9/h8-9H,1-6H2/t8-,9+/m0/s1
• InChI Key： DPTRLSSYQYQMJQ-DTWKUNHWSA-N
• SMILES： N12O[C@@H](C#N)C[C@]1([H])CCCCC2

Computed Properties

• Exact Mass: 166.11072

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 286.5±42.0 °C(Predicted)
• PSA: 36.26
• pka: 1.84±0.40(Predicted)